Cas no 1214384-32-3 (2,3-Di(pyridin-4-yl)benzoic acid)

• Product Name: 2,3-Di(pyridin-4-yl)benzoic acid
• CAS No: 1214384-32-3
• MF: C₁₇H₁₂N₂O₂
• MW: 276.289383888245
• CID: 4909251
• Update Time: 2025-06-09

2,3-Di(pyridin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-di(pyridin-4-yl)benzoic acid
• 2,3-Di(pyridin-4-yl)benzoic acid

• Inchi： 1S/C17H12N2O2/c20-17(21)15-3-1-2-14(12-4-8-18-9-5-12)16(15)13-6-10-19-11-7-13/h1-11H,(H,20,21)
• InChI Key： VBUJAFUFJXUWSL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C2C=CN=CC=2)C=1C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 2.6
• Topological Polar Surface Area: 63.1

Additional information on 2,3-Di(pyridin-4-yl)benzoic acid

Introduction to 2,3-Di(pyridin-4-yl)benzoic acid (CAS No. 1214384-32-3)

2,3-Di(pyridin-4-yl)benzoic acid, with the CAS number 1214384-32-3, is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes two pyridine rings and a benzoic acid moiety. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.

The chemical formula of 2,3-Di(pyridin-4-yl)benzoic acid is C₁₆H₁₁N₂O₂, and its molecular weight is approximately 267.27 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. Its solubility in water is limited, which can be an important consideration in various experimental settings.

In recent years, 2,3-Di(pyridin-4-yl)benzoic acid has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a potential inhibitor of specific enzymes involved in various biological processes. For instance, studies have shown that this compound can inhibit the activity of certain kinases, which are enzymes that play crucial roles in cell signaling pathways. This property makes it a promising candidate for the development of new drugs targeting diseases such as cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, 2,3-Di(pyridin-4-yl)benzoic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2,3-Di(pyridin-4-yl)benzoic acid have also been studied to assess its suitability as a drug candidate. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for the development of orally administered medications. Additionally, the compound has been found to have low toxicity in preclinical studies, further supporting its potential for clinical use.

In the realm of drug discovery and development, 2,3-Di(pyridin-4-yl)benzoic acid has been used as a lead compound for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to optimize its structure for improved potency and selectivity. These efforts have led to the identification of several derivatives with enhanced pharmacological properties, some of which are currently undergoing preclinical evaluation.

The synthetic route to 2,3-Di(pyridin-4-yl)benzoic acid involves multiple steps and requires careful control of reaction conditions to ensure high yield and purity. One common approach involves the coupling of 4-bromopyridine with 2,3-dibromobenzoic acid followed by deprotection steps to obtain the final product. The synthesis can be optimized using modern techniques such as microwave-assisted synthesis and catalytic methods to improve efficiency and reduce environmental impact.

In conclusion, 2,3-Di(pyridin-4-yl)benzoic acid (CAS No. 1214384-32-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the advancement of healthcare and medicine.